3,3'-Diiodo-L-thyronine

Description

3,3'-Diiodo-L-thyronine, also known as 3,3'-T2, is a metabolite of thyroid hormone . It forms from the breakdown of triiodothyronine (T3) . Research indicates that 3,3'-T2 can influence the metabolization of fatty acids and the burning of adipose fat tissue . Furthermore, the three-dimensional structure of 3,3'-diiodo-L-thyronine (3,3'-T2) in complex with human serum transthyretin (TTR) has been determined . TTR monomeric subunits form a tetramer, with both hormone-binding sites occupied by 3,3'-T2 .

This thyroid hormone metabolite has a molecular weight of 525.08 g/mol . 3,3'-Diiodo-L-thyronine is also referred to as L-3,3'-Diiodothyronine, and its molecular formula is C15H13I2NO4 . 3,5-Diiodo-L-thyronine is another similar chemical compound used in some over-the-counter fat-loss supplements .

Variations in 3,3'-Diiodothyronine levels may indicate certain underlying health conditions . Additionally, it has been identified in Homo sapiens .

• CAS No.: 4604-41-5
• Product Name: 3,3'-Diiodo-L-thyronine
• Molecular Formula: C15H13I2NO4
• Molecular Weight: 525.08 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3-iodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
• Standard InChIKey: CPCJBZABTUOGNM-LBPRGKRZSA-N
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 3,3'-diiodothyronine; 3,3'-diiodothyronine, (DL)-isomer; 3,3'-diiodothyronine, (L)-isomer; 3,3'-diiodothyronine, (L)-isomer, 125I-labeled; 3,3'-T2
• PubChem Compound: 107564
• Last Modified: Sep 14 2023